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Compound of Interest

Compound Name: 7-Methoxy-6-methylquinoline

Cat. No.: B1428694 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Weight of 7-Methoxy-6-
methylquinoline

Introduction
The quinoline scaffold is a privileged heterocyclic system of paramount importance in medicinal

chemistry and drug development, forming the core of numerous natural products and synthetic

molecules with a wide spectrum of biological activities.[1] Derivatives of quinoline are explored

for their potential as anticancer, antimalarial, antimicrobial, and enzyme-inhibiting agents.[2]

The precise biological activity of these compounds is intrinsically linked to their molecular

structure, where the nature and position of substituents on the quinoline ring dictate their

physicochemical properties and pharmacological interactions.

This technical guide provides a comprehensive examination of a specific derivative, 7-
Methoxy-6-methylquinoline. We will delve into its fundamental molecular properties, including

its structure and weight, and present a detailed framework for its analytical characterization.

This document is intended for researchers, chemists, and drug development professionals who

require a robust understanding of this molecule's identity and the methodologies to verify it. We

will move beyond simple data presentation to explain the causality behind experimental

choices, grounding all protocols in established analytical principles to ensure scientific integrity

and trustworthiness.

Section 1: Molecular Identity and Properties
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The foundational step in the study of any chemical entity is the unambiguous confirmation of its

identity. 7-Methoxy-6-methylquinoline is a disubstituted quinoline with a methoxy group at the

7-position and a methyl group at the 6-position. These substitutions significantly influence the

electron distribution and sterics of the bicyclic system compared to the parent quinoline

molecule.

Molecular Structure
The structure consists of a fused benzene and pyridine ring system, which defines the

quinoline core. The numbering of the quinoline ring system is standardized, beginning at the

nitrogen atom and proceeding around the rings. For this compound, the electron-donating

methoxy group (-OCH₃) is attached at position C7, and the methyl group (-CH₃) is at position

C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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